![molecular formula C27H21FN6O2S2 B2830072 6-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one CAS No. 851124-75-9](/img/no-structure.png)
6-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
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Description
6-((2-(5-(4-fluorophenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C27H21FN6O2S2 and its molecular weight is 544.62. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A notable application of related compounds involves their potential in cancer treatment. For instance, fluoro-substituted benzo[b]pyran derivatives have demonstrated anticancer activity against human lung, breast, and central nervous system (CNS) cancer cell lines at low concentrations, surpassing the efficacy of the reference drug 5-fluorodeoxyuridine (Hammam, El-Salam, Mohamed, & Hafez, 2005). This suggests that structural analogs, including pyrazolopyrimidine derivatives, could possess significant anticancer properties, potentially offering a new avenue for therapeutic intervention.
Antimicrobial and Anti-inflammatory Properties
Compounds bearing the pyrazolo[3,4-d]pyrimidin-4-one moiety have been synthesized and evaluated for their antimicrobial activity. A study demonstrated that certain derivatives exhibited moderate to outstanding antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi, indicating their potential as lead compounds for further antimicrobial drug development (El-sayed, Ibrahim, Soltan, & Abo-Kul, 2017). Additionally, some heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one structure have shown antioxidant activity nearly equivalent to ascorbic acid, suggesting their utility in combating oxidative stress and inflammation (El‐Mekabaty, 2015).
Herbicidal and Pesticidal Applications
Moreover, novel pyrazolo[3,4-d]pyrimidin-4-one derivatives have been assessed for herbicidal activity, displaying effective inhibition against the growth of certain plants and weeds. This indicates their potential utility in agricultural settings to control undesirable vegetation, presenting a less explored application area that could benefit from further research (Luo, Zhao, Zheng, & Wang, 2017).
properties
CAS RN |
851124-75-9 |
---|---|
Molecular Formula |
C27H21FN6O2S2 |
Molecular Weight |
544.62 |
IUPAC Name |
6-[2-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1-(4-methylphenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one |
InChI |
InChI=1S/C27H21FN6O2S2/c1-16-4-10-19(11-5-16)33-25-20(14-29-33)26(36)31-27(30-25)38-15-24(35)34-22(17-6-8-18(28)9-7-17)13-21(32-34)23-3-2-12-37-23/h2-12,14,22H,13,15H2,1H3,(H,30,31,36) |
InChI Key |
VYSKISXUSXIIQM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC(=O)N4C(CC(=N4)C5=CC=CS5)C6=CC=C(C=C6)F |
solubility |
not available |
Origin of Product |
United States |
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